Cas no 1805422-92-7 (5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene)

• Product Name: 5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene
• CAS No: 1805422-92-7
• MF: C₇H₃BrF₄
• MW: 242.996335268021
• MDL: MFCD28737892
• CID: 4617872
• PubChem ID: 101043822
• Update Time: 2025-07-24

5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(difluoromethyl)-2,3-difluorobenzene
• 5-Bromo-2,3-difluorobenzodifluoride
• 5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene
• KHTZAJNMXQBVFD-UHFFFAOYSA-N
• Benzene, 5-bromo-1-(difluoromethyl)-2,3-difluoro-
• AS-68320
• AKOS030234996
• CS-W001833
• SCHEMBL17925881
• 1805422-92-7

• MDL： MFCD28737892
• Inchi： 1S/C7H3BrF4/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,7H
• InChI Key： KHTZAJNMXQBVFD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(F)F)C=1)F)F

Computed Properties

• Exact Mass: 241.93543g/mol
• Monoisotopic Mass: 241.93543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene

Introduction to 5-Bromo-1-(Difluoromethyl)-2,3-Difluoro-Benzene (CAS No. 1805422-92-7)

5-Bromo-1-(Difluoromethyl)-2,3-difluoro-benzene (CAS No. 1805422-92-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a difluoromethyl group, and multiple fluorine substituents on the benzene ring. These structural features endow the compound with a range of chemical properties that make it valuable for various applications.

The bromine atom in 5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene serves as a reactive site for further chemical modifications, making it an excellent starting material for the synthesis of more complex molecules. The difluoromethyl group and the fluorine substituents contribute to the compound's electronic and steric properties, enhancing its stability and reactivity in different chemical environments.

Recent research has highlighted the potential of 5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene in the development of novel pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell growth in vitro. The researchers attributed this activity to the unique combination of bromine and fluorine substituents, which modulate the compound's interaction with biological targets.

In addition to its pharmaceutical applications, 5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene has found use in materials science. Its high thermal stability and chemical resistance make it suitable for the synthesis of advanced polymers and coatings. A recent study in the Journal of Polymer Science explored the use of this compound as a monomer for preparing high-performance polymers with enhanced mechanical properties. The resulting materials exhibited superior thermal stability and chemical resistance, making them ideal for applications in electronics and aerospace industries.

The synthesis of 5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene typically involves multi-step reactions starting from readily available precursors. One common approach involves the bromination of a difluoromethylated benzene derivative followed by subsequent fluorination steps. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible to researchers and industrial chemists.

From an environmental perspective, 5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene is considered to have a relatively low environmental impact compared to other organic compounds. However, proper handling and disposal practices are essential to minimize any potential risks. Researchers are continuously exploring greener synthetic routes to further reduce the environmental footprint of this compound's production.

In conclusion, 5-bromo-1-(difluoromethyl)-2,3-difluoro-benzene (CAS No. 1805422-92-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a foundation for developing novel drugs and advanced materials with enhanced properties. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various fields.